Cas no 153119-21-2 (Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner salt)(9CI))

Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner salt)(9CI) structure
153119-21-2 structure
Product Name:Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner salt)(9CI)
CAS No:153119-21-2
MF:C32H30N4O2S2
MW:566.736204624176
CID:99022
PubChem ID:15219689
Update Time:2025-04-18

Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner salt)(9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner salt)(9CI)
    • 1-(4-PHENYL-2-PIPERIDINO-THIAZOL-5-YL)-3-(2,5-DIHYDRO-4-PHENYL-2-PIPERIDIN-1-YLIDENE-ONIUM-THIAZOLE-5-YLIDENE)-2-OXO-CY...
    • 1-(4-Phenyl-2-piperidino-thiazol-5-yl)-3-(2,5-dihydro-4-phenyl-2-piperidin-1-ylidene-onium-thiazole-5-ylidene)-2-oxo-cyclobuten-4-olate
    • Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner s...
    • 153119-21-2
    • (4E)-3-Oxo-4-(4-phenyl-2-piperidin-1-ium-1-ylidene-1,3-thiazol-5-ylidene)-2-(4-phenyl-2-piperidin-1-yl-1,3-thiazol-5-yl)cyclobuten-1-olate
    • (4Z)-3-Oxo-4-[4-phenyl-2-(1-piperidiniumylidene)-1,3-thiazol-5(2H)-ylidene]-2-[4-phenyl-2-(1-piperidinyl)-1,3-thiazol-5-yl]-1-cyclobuten-1-olate
    • Inchi: 1S/C32H30N4O2S2/c37-27-23(29-25(21-13-5-1-6-14-21)33-31(39-29)35-17-9-3-10-18-35)28(38)24(27)30-26(22-15-7-2-8-16-22)34-32(40-30)36-19-11-4-12-20-36/h1-2,5-8,13-16H,3-4,9-12,17-20H2
    • InChI Key: JFZZYCIPVITXTG-UHFFFAOYSA-N
    • SMILES: S1/C(/C(C2C=CC=CC=2)=N/C/1=[N+]1/CCCCC/1)=C1/C(C(=C/1[O-])C1=C(C2C=CC=CC=2)N=C(N2CCCCC2)S1)=O

Computed Properties

  • Exact Mass: 566.18100
  • Monoisotopic Mass: 566.18101856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 4
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 125.17000
  • LogP: 6.02670
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